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Compound of Interest

Compound Name:
3-O-Acetyl-16alpha-

hydroxytrametenolic acid

CAS No.: 168293-13-8

Cat. No.: B2386416

Get Quote

Executive Summary & Compound Profile
3-O-Acetyl-16α-hydroxytrametenolic acid (CAS: 168293-13-8) is a critical lanostane-type

triterpenoid found in the dried sclerotia of Poria cocos (Wolfiporia cocos), a fungus fundamental

to Traditional Chinese Medicine (TCM) and modern pharmacological research.[1]

Unlike the more common pachymic acid, this compound serves as a specific marker for

evaluating the anti-inflammatory and gut-barrier protective properties of Poria extracts.[1] Its

structural specificity—distinguished by the acetylation at C-3 and hydroxylation at C-16—

requires precise analytical standards to avoid confusion with its dehydro-analog (3-O-Acetyl-

16α-hydroxydehydrotrametenolic acid).[1]
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Property Specification

CAS Number 168293-13-8

IUPAC Name

(2R)-2-[(3S,10S,13R,14R,16R,17R)-3-

acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-

2,3,5,6,7,11,12,15,16,17-decahydro-1H-

cyclopenta[a]phenanthren-17-yl]-6-methylhept-

5-enoic acid

Formula C₃₂H₅₀O₅

Molecular Weight 514.74 g/mol

Classification Lanostane Triterpenoid

Key Bioactivity
Glucocorticoid receptor (GR) agonist; NF-κB

pathway inhibition [1].[1][2][3][4]

Supplier Comparison & Selection Guide
The market for this specific triterpenoid is dominated by specialized phytochemical

manufacturers rather than broad-spectrum catalog houses.[1] Based on peer-reviewed

literature usage and certificate of analysis (COA) transparency, suppliers are categorized into

Primary Manufacturers (Source of Origin) and Global Distributors.

Tier 1: Primary Manufacturers (Validated in Literature)
These suppliers are frequently cited in metabolomics and pharmacological studies (e.g.,

Frontiers in Pharmacology, J. Agric.[1] Food Chem.[1][4][5]) as the source of reference

standards.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.biocrick.com/download/document/BCN1531/datasheet.pdf
https://pdfs.semanticscholar.org/27f4/433c763b32e9e5186a3fbc95cf1047874186.pdf
https://www.researchgate.net/publication/50224403_RP-HPLC_simultaneous_determination_of_five_triterpenoid_acids_in_different_parts_of_Poria_cocos_by_UV_wavelengths_switch
https://pmc.ncbi.nlm.nih.gov/articles/PMC7533546/
https://www.biocrick.com/download/document/BCN1531/datasheet.pdf
https://www.biocrick.com/download/document/BCN1531/datasheet.pdf
https://www.biocrick.com/download/document/BCN1531/datasheet.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7533546/
https://pubmed.ncbi.nlm.nih.gov/31517482/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2386416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Grade
Purity
Specification

Documentatio
n

Best For

Chengdu Push

Bio-technology

Reference

Standard
≥98.0% (HPLC)

HPLC, MS,

NMR, COA

Method

Validation (Cited

in [2])

Baoji Herbest

Bio-Tech

Reference

Standard
≥98.0%

HPLC, H-NMR,

COA

Routine QC

(Cited in [3])

Jiangsu Yongjian

Pharm

Reference

Standard
≥98.0% HPLC, COA Bulk Sourcing

Tier 2: Global Distributors (Research Grade)
These entities often repackage or source from primary manufacturers but offer easier logistics

for Western researchers.[1]

Supplier Catalog # Purity Pack Sizes Notes

ChemFaces CFN90804 ≥98%
5mg, 10mg,

20mg

Good for small-

scale bioassays.

[1]

ALB Technology ALB-RS-07967 95% - 98% 10mg

Verify batch

purity before use.

[1]

MedChemExpres

s
HY-N2088 ≥98% 5mg, 10mg

High availability

in US/EU.[1]
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Critical Warning: Do not confuse this compound with 3-O-Acetyl-16α-

hydroxydehydrotrametenolic acid (CAS: 168293-14-9).[1] The "dehydro" version contains an

additional double bond at C-7/C-8 or C-8/C-9.[1] Always verify the molecular weight (514.74 vs

512.72) upon receipt.

Technical Specifications & Experimental Protocols
Handling and Storage[1][7]

Physical State: White to off-white powder.[1]

Solubility: Soluble in Methanol, Ethanol, DMSO.[1] Poorly soluble in water.[1]

Stability: Sensitive to light and heat.[1]

Solid State:[1] Store at -20°C, desiccated, protected from light (24 months).

Solution: Stable in Methanol at 4°C for <1 week; -80°C for 3 months.

Validated HPLC Quantification Protocol
This protocol is adapted from Li et al. (2019) and Frontiers in Pharmacology (2021) for the

separation of Poria cocos triterpenoids [2, 4].[1]

System: Waters ACQUITY UPLC or Agilent 1260 HPLC Column: C18 Reverse Phase (e.g.,

Waters BEH C18, 2.1 × 100 mm, 1.7 µm OR InertSustain C18, 4.6 × 250 mm, 5 µm)

Mobile Phase:

Solvent A: Acetonitrile (ACN)[6]

Solvent B: 0.1% Formic Acid in Water[1][6][7]

Gradient Elution Program:
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Time (min) % Solvent A (ACN)
% Solvent B (0.1%
FA)

Flow Rate

0.0 51 49 1.0 mL/min

5.0 51 49 1.0 mL/min

30.0 72 28 1.0 mL/min

37.0 86 14 1.0 mL/min

47.0 100 0 1.0 mL/min

| 50.0 | 100 | 0 | 1.0 mL/min |[1][7]

Detection:

Wavelength: 210 nm (Triterpenoid backbone absorption) and 245 nm.[1][7]

Retention Time: Approx. 32-35 min (dependent on column dimensions).[1]

System Suitability Criteria:

Resolution (Rs): > 1.5 between 3-O-Acetyl-16α-hydroxytrametenolic acid and Pachymic acid.

[1]

Tailing Factor: 0.8 – 1.2.[1]

RSD (Area): < 2.0% for n=5 injections.[1]

Visualized Workflows
Quality Control Workflow for Reference Standard
Verification
This diagram outlines the decision logic for validating a purchased standard before use in

critical assays.
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Caption: Workflow for incoming inspection of triterpenoid reference standards to ensure

exclusion of dehydro-analogs.

Biological Mechanism of Action
Understanding the pathway is crucial for researchers using this standard for bioactivity assays.

[1]
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Caption: Signaling pathway whereby 3-O-Acetyl-16α-hydroxytrametenolic acid exerts anti-

inflammatory effects in intestinal epithelium [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/50224403_RP-HPLC_simultaneous_determination_of_five_triterpenoid_acids_in_different_parts_of_Poria_cocos_by_UV_wavelengths_switch
https://pmc.ncbi.nlm.nih.gov/articles/PMC7533546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7533546/
https://pubmed.ncbi.nlm.nih.gov/31517482/
https://pubmed.ncbi.nlm.nih.gov/31517482/
https://pubmed.ncbi.nlm.nih.gov/31517482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8490877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8490877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8490877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6479485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6479485/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.713490/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.713490/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.713490/full
https://patents.google.com/patent/CN105486786A/en
https://patents.google.com/patent/CN105486786A/en
https://www.benchchem.com/product/b2386416/docs#comprehensive-guide-to-3-o-acetyl-16-hydroxytrametenolic-acid-reference-standards
https://www.benchchem.com/product/b2386416/docs#comprehensive-guide-to-3-o-acetyl-16-hydroxytrametenolic-acid-reference-standards
https://www.benchchem.com/product/b2386416/docs#comprehensive-guide-to-3-o-acetyl-16-hydroxytrametenolic-acid-reference-standards
https://www.benchchem.com/product/b2386416/docs#comprehensive-guide-to-3-o-acetyl-16-hydroxytrametenolic-acid-reference-standards
https://www.benchchem.com/product/b2386416?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2386416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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